1-methyl-3-(3-methylbutyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
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Description
1-methyl-3-(3-methylbutyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H25N5O2 and its molecular weight is 367.453. The purity is usually 95%.
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Scientific Research Applications
Ionization and Methylation of Purine Derivatives
Research on purine-6,8-diones, including derivatives similar to the specified compound, reveals their ionization and methylation reactions, essential for understanding their chemical behavior and potential applications in drug synthesis. These studies classify purine derivatives based on their methylation patterns and ionization properties, which are pivotal for their chemical and biological functionalities (Rahat, Bergmann, & Tamir, 1974).
Synthesis of Fused Purinediones
The synthesis of new purinediones, including the complex structural analogs of the specified compound, demonstrates the versatile approaches in creating biologically active purine derivatives. These syntheses provide pathways for developing compounds with potential therapeutic applications, highlighting the significance of structural manipulation in medicinal chemistry (Šimo, Rybár, & Alföldi, 1995).
Structural Analysis of Purine Derivatives
The detailed structural analysis of purine derivatives, such as 7-methyl-8-oxo-7,8-dihydroguanosine monohydrate, provides insights into their molecular configurations and interactions. Such analyses are crucial for understanding the drug-receptor interactions and the design of purine-based therapeutics with enhanced efficacy and specificity (Larson, Cottam, & Robins, 1989).
Anticancer Activity of Purine-diones
The design, synthesis, and evaluation of purine-diones for anticancer activity underscore the therapeutic potential of purine derivatives. By creating analogs of known therapeutic agents and assessing their efficacy against cancer cell lines, researchers contribute to the discovery of novel anticancer drugs. This approach reflects the ongoing efforts to harness the chemical diversity of purine derivatives for therapeutic purposes (Hayallah, 2017).
Properties
IUPAC Name |
1-methyl-3-(3-methylbutyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O2/c1-14(2)10-13-25-18(26)16-17(22(3)20(25)27)21-19-23(11-7-12-24(16)19)15-8-5-4-6-9-15/h4-6,8-9,14H,7,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABZYLIYNGURWBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(N=C3N2CCCN3C4=CC=CC=C4)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.